![molecular formula C15H16ClNO3 B5741383 1-(5-chloro-2,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde CAS No. 714278-10-1](/img/structure/B5741383.png)
1-(5-chloro-2,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
Overview
Description
1-(5-chloro-2,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde, also known as CDPC, is a chemical compound that has been extensively studied for its potential applications in scientific research. CDPC is a pyrrole derivative that has been shown to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-(5-chloro-2,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde is not fully understood. However, it has been suggested that this compound may exert its biological effects by modulating various signaling pathways in cells. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. In addition, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
1-(5-chloro-2,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits various biological activities that make it a useful tool for studying various signaling pathways in cells. However, this compound also has some limitations. It has low solubility in aqueous solutions, which can make it difficult to use in certain experiments. In addition, this compound has not been extensively studied in vivo, which limits its potential applications in animal studies.
Future Directions
There are several future directions for the study of 1-(5-chloro-2,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde. One potential direction is to further investigate its mechanism of action and its effects on various signaling pathways in cells. Another potential direction is to study its potential use as a fluorescent probe for detecting reactive oxygen species in cells. Finally, there is a need for further in vivo studies to determine the potential therapeutic applications of this compound in animal models.
Synthesis Methods
The synthesis of 1-(5-chloro-2,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde involves the reaction of 5-chloro-2,4-dimethoxybenzaldehyde with 2,5-dimethylpyrrole in the presence of a catalyst. The resulting this compound is then purified using various techniques such as recrystallization and chromatography.
Scientific Research Applications
1-(5-chloro-2,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde has been extensively studied for its potential applications in scientific research. It has been shown to exhibit various biological activities such as anti-inflammatory, antioxidant, and anti-cancer properties. This compound has also been studied for its potential use as a fluorescent probe for detecting reactive oxygen species.
properties
IUPAC Name |
1-(5-chloro-2,4-dimethoxyphenyl)-2,5-dimethylpyrrole-3-carbaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClNO3/c1-9-5-11(8-18)10(2)17(9)13-6-12(16)14(19-3)7-15(13)20-4/h5-8H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWRWKIYYTNGOHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1C2=CC(=C(C=C2OC)OC)Cl)C)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901146624 | |
Record name | 1-(5-Chloro-2,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901146624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
714278-10-1 | |
Record name | 1-(5-Chloro-2,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=714278-10-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(5-Chloro-2,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901146624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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